Cas no 2640969-19-1 (1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione)

1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione structure
2640969-19-1 structure
Product name:1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
CAS No:2640969-19-1
MF:C18H23N3O4
MW:345.392924547195
CID:5316981
PubChem ID:155800355

1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • F6683-1519
    • 1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
    • 2640969-19-1
    • AKOS040049081
    • 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
    • Inchi: 1S/C18H23N3O4/c1-13-10-19-7-4-15(13)25-12-14-5-8-20(9-6-14)18(24)11-21-16(22)2-3-17(21)23/h4,7,10,14H,2-3,5-6,8-9,11-12H2,1H3
    • InChI Key: OSSQHLUFURRRQJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=CC=1C)CC1CCN(C(CN2C(CCC2=O)=O)=O)CC1

Computed Properties

  • Exact Mass: 345.16885622g/mol
  • Monoisotopic Mass: 345.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 79.8Ų

1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6683-1519-5mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
5mg
$69.0 2023-09-07
Life Chemicals
F6683-1519-100mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
100mg
$248.0 2023-09-07
Life Chemicals
F6683-1519-20μmol
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
20μmol
$79.0 2023-09-07
Life Chemicals
F6683-1519-1mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
1mg
$54.0 2023-09-07
Life Chemicals
F6683-1519-2mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
2mg
$59.0 2023-09-07
Life Chemicals
F6683-1519-4mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
4mg
$66.0 2023-09-07
Life Chemicals
F6683-1519-2μmol
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
2μmol
$57.0 2023-09-07
Life Chemicals
F6683-1519-50mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
50mg
$160.0 2023-09-07
Life Chemicals
F6683-1519-5μmol
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
5μmol
$63.0 2023-09-07
Life Chemicals
F6683-1519-30mg
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
2640969-19-1
30mg
$119.0 2023-09-07

Additional information on 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione

Chemical Compound CAS No. 2640969-19-1: A Comprehensive Overview

The compound with CAS number 2640969-19-1, named 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrrolidine ring system, a piperidine moiety, and a substituted pyridine group. The combination of these structural elements makes it a unique candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of pyrrolidine-2,5-dione derivatives in the development of novel therapeutic agents. The piperidin ring in this compound is known to enhance bioavailability and stability, making it an attractive scaffold for medicinal chemists. Additionally, the presence of the 3-methylpyridin group introduces electronic and steric properties that can be exploited for tuning the compound's activity against specific biological targets.

One of the most promising applications of this compound lies in its potential as an enzyme inhibitor. Researchers have demonstrated that pyrrolidine-based compounds can effectively inhibit key enzymes involved in metabolic pathways, offering new avenues for treating diseases such as cancer and neurodegenerative disorders. The integration of the piperidin moiety further enhances the compound's ability to interact with enzyme active sites, making it a strong candidate for preclinical studies.

Moreover, the 3-methylpyridin group within the molecule contributes to its aromatic stability and conjugation properties. This feature not only improves the compound's solubility but also enhances its ability to participate in hydrogen bonding interactions—a critical factor in drug-receptor binding. Recent advancements in computational chemistry have allowed researchers to model these interactions with unprecedented accuracy, providing valuable insights into the compound's pharmacokinetic profile.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach aligns with current trends toward greener and more efficient chemical manufacturing practices.

Another area of interest is the potential of this compound in materials science. Its rigid structure and conjugated system make it a suitable candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Preliminary studies suggest that the compound exhibits favorable electronic properties, including high charge carrier mobility and photoluminescence efficiency.

Despite its promising attributes, further research is needed to fully understand the compound's biological activity and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.

Recommend Articles

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd